Cas no 1592981-52-6 (3-(5-fluoro-2-methylphenyl)propanenitrile)

• Product Name: 3-(5-fluoro-2-methylphenyl)propanenitrile
• CAS No: 1592981-52-6
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 6138154
• PubChem ID: 105374690
• Update Time: 2025-06-11

3-(5-fluoro-2-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenyl)propanenitrile
• Benzenepropanenitrile, 5-fluoro-2-methyl-
• EN300-1870427
• 1592981-52-6

• Inchi： 1S/C10H10FN/c1-8-4-5-10(11)7-9(8)3-2-6-12/h4-5,7H,2-3H2,1H3
• InChI Key： UMFCEVALVVSWPS-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC(F)=CC=C1C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 279.8±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(5-fluoro-2-methylphenyl)propanenitrile

Recent Advances in the Study of 3-(5-Fluoro-2-methylphenyl)propanenitrile (CAS: 1592981-52-6) in Chemical Biology and Pharmaceutical Research

3-(5-Fluoro-2-methylphenyl)propanenitrile (CAS: 1592981-52-6) is a fluorinated aromatic nitrile compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the role of 3-(5-fluoro-2-methylphenyl)propanenitrile as a key building block in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, particularly targeting tyrosine kinase receptors involved in cancer progression. The fluoromethyl moiety was found to enhance both the binding affinity and metabolic stability of the resulting compounds.

Structural-activity relationship (SAR) investigations have revealed that the compound's unique electronic properties, conferred by the fluorine substitution at the 5-position and the nitrile functional group, contribute to its favorable pharmacokinetic profile. Computational modeling studies suggest that these features enable optimal interactions with various biological targets while maintaining good cell permeability.

In neuropharmacology research, derivatives of 3-(5-fluoro-2-methylphenyl)propanenitrile have shown promise as potential modulators of neurotransmitter systems. A recent preclinical study demonstrated that certain analogs exhibit selective binding to GABA receptors, suggesting possible applications in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier while maintaining structural integrity has been particularly noted.

The synthetic accessibility of 3-(5-fluoro-2-methylphenyl)propanenitrile has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved catalytic process for its production, achieving higher yields (85-92%) and better purity (>99%) compared to previous methods. This advancement is expected to facilitate broader adoption in pharmaceutical manufacturing.

Emerging applications in radiopharmaceutical development have been reported, where the fluorine-18 labeled version of this compound is being investigated as a potential PET tracer. Preliminary studies indicate good in vivo stability and favorable biodistribution patterns, making it a candidate for imaging specific enzyme activities in oncology applications.

Safety and toxicology assessments of 3-(5-fluoro-2-methylphenyl)propanenitrile and its derivatives have progressed significantly. Recent in vitro and in vivo studies suggest a favorable safety profile at therapeutic concentrations, with no significant off-target effects observed in comprehensive screening panels. However, researchers emphasize the need for further investigation into long-term exposure effects.

Looking forward, the versatility of 3-(5-fluoro-2-methylphenyl)propanenitrile as a chemical scaffold continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC technology. The compound's unique combination of structural features positions it as a valuable tool in modern drug discovery paradigms.